molecular formula C17H19NO2 B259405 N-[1-(furan-2-yl)-3-methylbut-3-enyl]-N-phenylacetamide

N-[1-(furan-2-yl)-3-methylbut-3-enyl]-N-phenylacetamide

Cat. No. B259405
M. Wt: 269.34 g/mol
InChI Key: KTGQRCJBXPTUAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(furan-2-yl)-3-methylbut-3-enyl]-N-phenylacetamide, commonly known as Furanylfentanyl, is a synthetic opioid analgesic that is structurally similar to fentanyl. It was first synthesized in 2014 and has gained popularity in the illicit drug market due to its potent effects.

Mechanism of Action

Furanylfentanyl acts on the mu-opioid receptor, which is responsible for pain relief and reward. It binds to the receptor and activates it, producing analgesic effects. The activation of the receptor also leads to the release of dopamine, which produces a feeling of euphoria. However, the activation of the receptor also leads to respiratory depression, which can be life-threatening.
Biochemical and Physiological Effects:
Furanylfentanyl produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has a high potency and a rapid onset of action, which makes it attractive to drug users. However, it also has a high potential for addiction and overdose.

Advantages and Limitations for Lab Experiments

Furanylfentanyl has several advantages for lab experiments, including its high potency and rapid onset of action. It can be used to study the effects of opioids on the central nervous system and respiratory depression. However, its high potential for addiction and overdose makes it challenging to use in animal studies.

Future Directions

There are several future directions for research on Furanylfentanyl, including developing new analogs with different pharmacological profiles, studying its effects on different receptors, and developing new treatments for opioid addiction. Researchers are also interested in studying its potential as a pain reliever in clinical settings.
Conclusion:
Furanylfentanyl is a synthetic opioid analgesic that has gained popularity in the illicit drug market due to its potent effects. It acts on the mu-opioid receptor and produces analgesic, sedative, and euphoric effects. While it has several advantages for lab experiments, its high potential for addiction and overdose makes it challenging to use in animal studies. Future research on Furanylfentanyl will focus on developing new analogs, studying its effects on different receptors, and developing new treatments for opioid addiction.

Synthesis Methods

The synthesis of Furanylfentanyl involves the reaction of furanyl fentanyl with acetyl chloride in the presence of a base. The resulting product is then purified through recrystallization. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Furanylfentanyl has been used in scientific research to study its effects on the central nervous system. It has been found to have a high affinity for the mu-opioid receptor and produces potent analgesic effects. Researchers have also studied its effects on respiratory depression, addiction potential, and overdose potential.

properties

Molecular Formula

C17H19NO2

Molecular Weight

269.34 g/mol

IUPAC Name

N-[1-(furan-2-yl)-3-methylbut-3-enyl]-N-phenylacetamide

InChI

InChI=1S/C17H19NO2/c1-13(2)12-16(17-10-7-11-20-17)18(14(3)19)15-8-5-4-6-9-15/h4-11,16H,1,12H2,2-3H3

InChI Key

KTGQRCJBXPTUAI-UHFFFAOYSA-N

SMILES

CC(=C)CC(C1=CC=CO1)N(C2=CC=CC=C2)C(=O)C

Canonical SMILES

CC(=C)CC(C1=CC=CO1)N(C2=CC=CC=C2)C(=O)C

Origin of Product

United States

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